Cas no 543-54-4 (Pyridine, sulfate (1:1))

• Product Name: Pyridine, sulfate (1:1)
• CAS No: 543-54-4
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 368611
• Update Time: 2024-01-28

Pyridine, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridine, sulfate (1:1)
• pyridine hemisulfate
• Pyridine Sulfate
• {pyH(1+)}{HSO4(1-)}
• pyridin-1-ium bisulfate
• pyridine,hydrogen sulfate
• pyridinium hydrogen sulfate
• pyridinium hydrogen sulphate
• pyridinium sulfate
• pyridine,sulfate(1:1)

• Inchi： 1S/2C5H5N.H2O4S/c2*1-2-4-6-5-3-1;1-5(2,3)4/h2*1-5H;(H2,1,2,3,4)
• InChI Key： QYPWRPSMKLUGJZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1=CC=CC=C1.N1C=CC=CC=1

Computed Properties

• Exact Mass: 256.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 93 °C
• PSA: 108.76000
• LogP: 2.59120